Cas no 2096333-01-4 (3-Fluoro-4-pentanoylphenylboronic acid)

• Product Name: 3-Fluoro-4-pentanoylphenylboronic acid
• CAS No: 2096333-01-4
• MF: C₁₁H₁₄BFO₃
• MW: 224.036467075348
• MDL: MFCD19684102
• CID: 4637923
• Update Time: 2023-08-10

3-Fluoro-4-pentanoylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-pentanoylphenylboronic acid
• (3-fluoro-4-pentanoylphenyl)boronic acid
• WID33301
• Y2577

• MDL： MFCD19684102
• Inchi： 1S/C11H14BFO3/c1-2-3-4-11(14)9-6-5-8(12(15)16)7-10(9)13/h5-7,15-16H,2-4H2,1H3
• InChI Key： SSPCMGHYSSGLSJ-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=CC=1C(CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Topological Polar Surface Area: 57.5